Cas no 1657033-40-3 (1'-Methylspiropiperidine-3,3'-pyrrolo3,2-bpyridin-2'(1'H)-one Dihydrochloride)

• Product Name: 1'-Methylspiropiperidine-3,3'-pyrrolo3,2-bpyridin-2'(1'H)-one Dihydrochloride
• CAS No: 1657033-40-3
• MF: C₁₂H₁₇Cl₂N₃O
• MW: 290.188880681992
• MDL: MFCD28398162
• CID: 4610672
• Update Time: 2025-10-31

1'-Methylspiropiperidine-3,3'-pyrrolo3,2-bpyridin-2'(1'H)-one Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1'-Methylspiro[piperidine-3,3'-pyrrolo[3,2-b]pyridin]-2'(1'H)-one dihydrochloride
• 1'-methylspiro[piperidine-3,3'-pyrrolo[3,2-b]pyridine]-2'-one;dihydrochloride
• 1'-Methylspiropiperidine-3,3'-pyrrolo3,2-bpyridin-2'(1'H)-one Dihydrochloride

• MDL： MFCD28398162
• Inchi： 1S/C12H15N3O.2ClH/c1-15-9-4-2-7-14-10(9)12(11(15)16)5-3-6-13-8-12;;/h2,4,7,13H,3,5-6,8H2,1H3;2*1H
• InChI Key： JJFXCMMDFUNTDT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2(C3C(=CC=CN=3)N1C)CNCCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 307
• Topological Polar Surface Area: 45.2

Additional information on 1'-Methylspiropiperidine-3,3'-pyrrolo3,2-bpyridin-2'(1'H)-one Dihydrochloride

Introduction to 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride (CAS No. 1657033-40-3)

1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride, identified by the CAS number 1657033-40-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its intricate spirocyclic and pyrrole-pyridine framework, which contributes to its unique chemical and biological properties. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The structural motif of 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one incorporates a spirocyclic connection between a piperidine ring and a pyrrole-pyridine system. This structural arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The presence of the methyl group at the 1' position further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The pyrrolo[3,2-bpyridin-2'(1'H)-one core has been identified as a promising scaffold in drug discovery efforts, particularly for targeting enzymes and receptors involved in neurological and inflammatory disorders. Preliminary studies suggest that derivatives of this scaffold may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways.

The dihydrochloride salt form of 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride has been synthesized with the aim of improving its pharmacokinetic properties. The addition of chloride ions enhances the compound's solubility in aqueous media, facilitating its use in both in vitro and in vivo experimental settings. This improved solubility is particularly beneficial for pharmaceutical applications, where bioavailability and tissue distribution are critical factors.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride as a lead compound to identify potential binding interactions with enzymes such as COX-2 and LOX. These studies have revealed that the spirocyclic core and the pyrrole-pyridine system are key features responsible for binding affinity, suggesting that this compound may serve as a valuable scaffold for developing novel therapeutics.

Experimental validation of these computational predictions has involved both enzymatic assays and cell-based assays. In vitro studies have demonstrated that 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride exhibits inhibitory activity against COX-2 at concentrations comparable to those of known nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary cell culture experiments have shown that this compound can modulate inflammatory pathways without significant toxicity at effective concentrations.

The synthesis of 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include cyclization reactions to form the spirocyclic core, functional group transformations to introduce the pyrrole-pyridine system, and salt formation to enhance solubility. Advances in synthetic methodologies have enabled more efficient production processes for this compound, making it more accessible for further research and development.

The pharmacological profile of 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride is being further explored through preclinical studies. These studies aim to evaluate its efficacy and safety in animal models of pain and inflammation. Initial results have been promising, with evidence suggesting that this compound can reduce inflammatory responses without causing significant side effects. These findings support its potential as a lead compound for developing new therapeutic agents for chronic inflammatory diseases.

In conclusion, 1'-Methylspiropiperidine-3,3'-pyrrolo[3,2-bpyridin-2'(1'H)-one Dihydrochloride (CAS No. 1657033-40-3) represents a promising candidate for drug discovery efforts aimed at treating neurological and inflammatory disorders. Its unique structural features contribute to its biological activity and pharmacokinetic properties make it an attractive scaffold for further development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.